3-Ethyl-5-trifluoromethyl-indol-1-ylamine
Cat. No. B8303581
M. Wt: 228.21 g/mol
InChI Key: ALODINOMEICFLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08258130B2
Procedure details
A suspension of NaH (7 g, 176 mmol, 60% in mineral oil) in DMF (50 mL) at 0° C. is treated with 3-ethyl-5-trifluoromethyl-1H-indole (2.4 g, 11.3 mmol) and stirred at 0° C. for 1 h. The mixture is treated with HOSA (6.6 g, 59 mmol) portion wise and warmed to rt over 2 h. The mixture is then poured over ice, filtered through a pad of Celite, and extracted with EtOAc (3×150 mL). The combined organic layer is dried (Na2SO4), filtered and concentrated in vacuo. The residue is purified by silica gel chromatography eluting with 10%-50% EtOAc in heptane to afford 3-ethyl-5-trifluoromethyl-indol-1-ylamine (1.3 g, 50%). MS: 229 (M+H); 1H NMR (300 MHz, CDCl3): δ 7.84 (s, 1H), 7.45 (s, 2H), 7.02 (s, 1H), 4.74 (s, NH2, 2H), 2.77 (q, 2H), 1.31 (t, 3H).
Yield
50%
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[CH2:3]([C:5]1[C:13]2[C:8](=[CH:9][CH:10]=[C:11]([C:14]([F:17])([F:16])[F:15])[CH:12]=2)[NH:7][CH:6]=1)[CH3:4].C[N:19](C=O)C>>[CH2:3]([C:5]1[C:13]2[C:8](=[CH:9][CH:10]=[C:11]([C:14]([F:17])([F:15])[F:16])[CH:12]=2)[N:7]([NH2:19])[CH:6]=1)[CH3:4] |f:0.1|
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Inputs
Step One
Step Two
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Name
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|
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Quantity
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2.4 g
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Type
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reactant
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Smiles
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C(C)C1=CNC2=CC=C(C=C12)C(F)(F)F
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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|
Details
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stirred at 0° C. for 1 h
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Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
|
|
Details
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The mixture is treated with HOSA (6.6 g, 59 mmol) portion wise
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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warmed to rt over 2 h
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Duration
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2 h
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ADDITION
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Type
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ADDITION
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|
Details
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The mixture is then poured over ice
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered through a pad of Celite
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc (3×150 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The combined organic layer is dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The residue is purified by silica gel chromatography
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WASH
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Type
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WASH
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|
Details
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eluting with 10%-50% EtOAc in heptane
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
|
|
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Type
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product
|
|
Smiles
|
C(C)C1=CN(C2=CC=C(C=C12)C(F)(F)F)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.3 g | |
| YIELD: PERCENTYIELD | 50% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
